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Compound of Interest

Compound Name: m-PEG12-Thiol

Cat. No.: B3118708

An In-Depth Technical Guide to m-PEG12-Thiol

This guide provides comprehensive technical information for researchers, scientists, and drug
development professionals on m-PEG12-Thiol, a discrete polyethylene glycol (PEG)
derivative. It covers its chemical properties, applications, and detailed experimental protocols.

Core Properties of m-PEG12-Thiol

m-PEG12-Thiol is a linear, monofunctional PEG reagent featuring a methoxy cap at one end
and a reactive thiol (-SH) group at the other.[1] This structure makes it a valuable tool in
bioconjugation, drug delivery, and nanotechnology.[2][3] The PEG spacer consists of 12
ethylene glycol units, which imparts hydrophilicity and biocompatibility to conjugated molecules.
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Property

Data

Source

CAS Number

2413368-61-1

[4]115]

Chemical Formula

C25H52012S

Linear Formula

CH30(CH2CH20)11CH2CH2
SH

Molecular Weight

576.74 g/mol

Appearance

Colorless to light yellow liquid

Storage Temperature

-20°C, sealed, away from

moisture and light

Key Applications

The terminal thiol group is highly reactive, enabling specific conjugation strategies. Key

applications include:

o PROTAC Linkers: m-PEG12-Thiol is used as a flexible linker in the synthesis of Proteolysis
Targeting Chimeras (PROTACSs). PROTACSs are bifunctional molecules that recruit an E3
ubiquitin ligase to a target protein, leading to the protein's degradation via the ubiquitin-

proteasome system.

o Surface Functionalization: The thiol group has a strong affinity for noble metal surfaces,

making it ideal for functionalizing gold (Au) or silver (Ag) nanoparticles. This modification

prevents aggregation, improves biocompatibility, and allows for further conjugation of

biomolecules.

» Bioconjugation: The thiol group can selectively react with maleimide-functionalized

molecules to form stable thioether bonds. This is a common strategy for labeling proteins,

antibodies, or other biomolecules.

e Drug Delivery: As a component in larger constructs, m-PEG12-Thiol can enhance the

solubility and circulation time of therapeutic agents.

Experimental Protocols
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Stock Solution Preparation (In Vitro)

Proper preparation of stock solutions is critical for reliable experimental results. It is
recommended to use newly opened, hygroscopic-free DMSO.

Desired Concentration Mass of m-PEG12-Thiol Volume of DMSO
1mM 1mg 1.7339 mL
5 mM 1mg 0.3468 mL
10 mM 1mg 0.1734 mL
1mM 5 mg 8.6694 mL
5 mM 5 mg 1.7339 mL
10 mM 5mg 0.8669 mL
1mM 10 mg 17.3388 mL
5 mM 10 mg 3.4678 mL
10 mM 10 mg 1.7339 mL
Procedure:

e Weigh the required mass of m-PEG12-Thiol.

e Add the corresponding volume of high-purity DMSO.

» Use sonication if necessary to ensure complete dissolution.

o Once prepared, aliquot the solution to prevent inactivation from repeated freeze-thaw cycles.

o Storage: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month,
sealed and protected from light.

Formulation for In Vivo Experiments

For animal studies, m-PEG12-Thiol can be prepared in various solvent systems. It is
recommended to prepare these solutions freshly on the day of use. The following protocols
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yield a clear solution with a solubility of at least 2.5 mg/mL (4.33 mM).
Protocol 1: PEG300/Tween-80 Formulation
e Prepare a stock solution in DMSO (e.g., 25 mg/mL).

e Sequentially add each solvent in the following volumetric ratio: 10% DMSO >> 40% PEG300
>> 5% Tween-80 >> 45% Saline.

o Example for 1 mL: Add 100 pL of the 25 mg/mL DMSO stock to 400 pyL of PEG300 and mix.
Add 50 pL of Tween-80 and mix. Finally, add 450 pL of saline to reach a final volume of 1
mL.

Protocol 2: SBE-B-CD Formulation

o Sequentially add each solvent in the following volumetric ratio: 10% DMSO >> 90% (20%
SBE-B-CD in Saline).

Protocol 3: Corn Oil Formulation

e Sequentially add each solvent in the following volumetric ratio: 10% DMSO >> 90% Corn Oil.

General Bioconjugation Workflow

The following diagram illustrates a typical experimental workflow for the functionalization of a
gold nanopatrticle (AuNP) with m-PEG12-Thiol and subsequent conjugation to a maleimide-

activated protein. This process leverages the high affinity of the thiol group for gold surfaces

and its specific reactivity towards maleimides.
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Reactants

Gold . Maleimide-Activated
Nanoparticle (AuNP) m-PEG12-Thiol Protein

Process

Step 1:

Step 2:

Surface Functionalization Bioconjugation

Self-Assembly Thioether Bond
(Au-S Bond) Formation
Products
y Y
Thiol-Functionalized Bioconjugated AuNP
AuNP (Protein-PEG-AuUNP)

Click to download full resolution via product page

Caption: Workflow for Gold Nanoparticle (AuNP) bioconjugation using m-PEG12-Thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [m-PEG12-Thiol CAS number and chemical formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3118708#m-pegl2-thiol-cas-number-and-chemical-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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